2-((4-Chlorophenethyl)amino)-2-oxoethyl thiophene-3-carboxylate

• IUPAC Name: [2-[2-(4-chlorophenyl)ethylamino]-2-oxoethyl] thiophene-3-carboxylate
• InChI: InChI=1S/C15H14ClNO3S/c16-13-3-1-11(2-4-13)5-7-17-14(18)9-20-15(19)12-6-8-21-10-12/h1-4,6,8,10H,5,7,9H2,(H,17,18)
• InChI Key: KVZZZVLZXBKORW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)COC(=O)C2=CSC=C2)Cl
• Molecular Formula: C15H14ClNO3S
• Molecular Weight: 323.8 g/mol

Description

2-((4-Chlorophenethyl)amino)-2-oxoethyl thiophene-3-carboxylate, commonly known as COT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. COT belongs to the class of thiophene-based compounds and is known to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis of Novel Compounds

Research has shown that thiophene derivatives are significant in the field of medicinal chemistry due to their extensive biological activities. For instance, novel 2-aminothiophene derivatives have been synthesized and evaluated for their antimicrobial activity. These compounds were obtained through a base-protonated reaction, indicating the versatility of thiophene compounds in synthesizing biologically active derivatives (Prasad et al., 2017).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal properties of thiophene derivatives are well-documented. For example, a study on the synthesis of Schiff bases of 2-amino-4-(4-chlorophenyl) thiophenes demonstrated significant antimicrobial activity, highlighting the potential of these compounds in developing new antimicrobial agents (Arora et al., 2013).

Chemical Stability and Modifications

Thiophene derivatives exhibit remarkable chemical stability and flexibility for modifications, which are crucial for developing pharmaceuticals and other chemical entities. Studies have focused on synthesizing stable inhibitors and exploring various substitutions to enhance the biological or chemical properties of thiophene-based compounds (Gütschow et al., 1999).

Applications in Dye and Pigment Synthesis

The synthesis and application of thiophene-based compounds extend to dyes and pigments, demonstrating their versatility. For instance, azo benzo[b]thiophene derivatives have been synthesized and applied as disperse dyes, showcasing good coloration and fastness properties on polyester, indicating their potential in textile applications (Sabnis & Rangnekar, 1989).

Fluorescent Properties

The fluorescent properties of thiophene derivatives have been explored, with studies synthesizing polyfunctional thiophene derivatives to investigate their photophysical properties. This research opens pathways for the use of thiophene compounds in optoelectronic applications and as fluorescent markers (Lugovik et al., 2017).